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Compound of Interest

Compound Name: 2-Piperidin-1-ylmethyl-acrylic acid

Cat. No.: B1609879

Introduction: A Versatile Bifunctional Building Block

2-Piperidin-1-ylmethyl-acrylic acid, also known as 2-(piperidin-1-ylmethyl)propenoic acid, is
a highly functionalized and versatile building block for organic synthesis. Its structure is
distinguished by the convergence of three key chemical motifs within a compact framework: an
a,B-unsaturated carboxylic acid, a tertiary amine, and a piperidine ring. This unique
combination imparts a spectrum of reactivity that makes it a valuable intermediate in
pharmaceutical development and materials science.

The piperidine scaffold is a ubiquitous and privileged structure in medicinal chemistry,
frequently found in FDA-approved drugs targeting the central nervous system (CNS), as well as
in antiviral and anticancer agents.[1] The inclusion of the piperidine ring in this molecule can
enhance aqueous solubility, modulate lipophilicity, and provide a handle for specific biological
interactions, improving pharmacokinetic properties.[1] The acrylic acid moiety serves as a
reactive handle for a variety of transformations, including polymerization, amide bond
formation, and conjugate additions. The strategic placement of the tertiary amine adjacent to
the acrylic system further influences its electronic properties and reactivity.

These application notes provide an in-depth guide to the synthesis and synthetic utility of 2-
Piperidin-1-ylmethyl-acrylic acid, offering detailed protocols for its preparation and
subsequent use in key organic transformations.

Physicochemical & Spectroscopic Data
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Property Value Reference
CAS Number 4969-03-3 [2]
Molecular Formula CoH15NO2 [2]
Molecular Weight 169.22 g/mol [2]
Typically a white to off-white
Appearance .
solid
Purity >97% (Commercially available) [2]

Note: Spectroscopic data (*H NMR, 3C NMR, IR) should be confirmed on a lot-specific basis
via the Certificate of Analysis.

Protocol 1: Synthesis of 2-Piperidin-1-yImethyl-
acrylic Acid via Baylis-Hillman Reaction

The synthesis of a-(aminomethyl)acrylates like the title compound is commonly achieved
through a variation of the Morita-Baylis-Hillman (MBH) reaction.[3] This atom-economical
reaction couples an activated alkene with an electrophile, catalyzed by a nucleophilic amine or
phosphine.[4] The following protocol describes a plausible synthesis from acrylic acid and
Eschenmoser's salt dimethylaminomethyl iodide, followed by displacement with piperidine.

Workflow for Synthesis
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Step 1: Baylis-Hillman Reaction

Acrylic Acid +
Eschenmoser's Salt

ABCO (catalyst)

Reaction in suitable solvent
(e.g., MeCN/Hz20)

Formation of
2-(Dimethylaminomethyl)acrylic acid

Step 2: Nucleophilic Substitution

(2—(Dimethylaminomethyl)acrylic aci@

Heat, neat or in polar solvent

(Reaction with Piperidine)

Displacement of Dimethylamine

(Z-Piperidin-l-ylmethyl-acrylic ac@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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